Cas no 123647-12-1 (1H-Pyrrole, 1-methyl-2-(1-propen-1-yl)-)
123647-12-1 structure
Product Name:1H-Pyrrole, 1-methyl-2-(1-propen-1-yl)-
CAS No:123647-12-1
MF:C8H11N
MW:121.179641962051
CID:104047
Update Time:2023-08-02
1H-Pyrrole, 1-methyl-2-(1-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole,1-methyl-2-(1-propen-1-yl)-
- 1H-Pyrrole,1-methyl-2-(1-propenyl)-(9CI)
- 1H-Pyrrole, 1-methyl-2-(1-propen-1-yl)-
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- Inchi: 1S/C8H11N/c1-3-5-8-6-4-7-9(8)2/h3-7H,1-2H3/b5-3+
- InChI Key: IELWDEMWULIMSF-HWKANZROSA-N
- SMILES: N1(C)C=CC=C1/C=C/C
Computed Properties
- Exact Mass: 121.089
- Monoisotopic Mass: 121.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 4.9
1H-Pyrrole, 1-methyl-2-(1-propen-1-yl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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